Cas no 1261876-22-5 (2-Amino-3-fluoro-4'-(trifluoromethoxy)biphenyl)

• Product Name: 2-Amino-3-fluoro-4'-(trifluoromethoxy)biphenyl
• CAS No: 1261876-22-5
• MF: C₁₃H₉F₄NO
• MW: 271.210277318954
• CID: 4997100
• Update Time: 2025-05-19

2-Amino-3-fluoro-4'-(trifluoromethoxy)biphenyl Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-fluoro-4'-(trifluoromethoxy)biphenyl

• Inchi： 1S/C13H9F4NO/c14-11-3-1-2-10(12(11)18)8-4-6-9(7-5-8)19-13(15,16)17/h1-7H,18H2
• InChI Key： IRUKWXJJHIEMAA-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1N)C1C=CC(=CC=1)OC(F)(F)F

Computed Properties

• Exact Mass: 271.062
• Monoisotopic Mass: 271.062
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 289
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 35.2

Additional information on 2-Amino-3-fluoro-4'-(trifluoromethoxy)biphenyl

Comprehensive Overview of 2-Amino-3-fluoro-4'-(trifluoromethoxy)biphenyl (CAS No. 1261876-22-5)

2-Amino-3-fluoro-4'-(trifluoromethoxy)biphenyl (CAS 1261876-22-5) is a specialized fluorinated biphenyl derivative that has garnered significant attention in pharmaceutical and material science research. This compound belongs to the class of amino-substituted biphenyls, characterized by the presence of fluorine and trifluoromethoxy functional groups, which impart unique physicochemical properties. With the growing demand for fluorinated building blocks in drug discovery, this compound serves as a valuable intermediate for synthesizing bioactive molecules.

The molecular structure of 2-Amino-3-fluoro-4'-(trifluoromethoxy)biphenyl features a biphenyl core with an amino group at the 2-position, a fluorine atom at the 3-position, and a trifluoromethoxy group at the 4'-position. This arrangement contributes to its enhanced lipophilicity and metabolic stability, making it particularly useful in medicinal chemistry. Researchers often explore its potential in designing kinase inhibitors and GPCR modulators, addressing current trends in targeted therapies for oncology and CNS disorders.

In material science, CAS 1261876-22-5 is investigated for its role in developing advanced organic electronic materials. The electron-withdrawing nature of the trifluoromethoxy group influences the compound's charge transport properties, which are crucial for applications in OLEDs and organic semiconductors. This aligns with the increasing focus on sustainable and high-performance materials in the electronics industry.

The synthesis of 2-Amino-3-fluoro-4'-(trifluoromethoxy)biphenyl typically involves palladium-catalyzed cross-coupling reactions, a topic frequently searched by synthetic chemists. Recent advancements in C-H activation methodologies have improved the efficiency of producing such fluorinated aromatic compounds, reducing costs and environmental impact—a key concern in modern green chemistry initiatives.

Analytical characterization of this compound employs techniques like HPLC, NMR, and mass spectrometry, which are standard queries among quality control professionals. The compound's purity is critical for its applications, especially in pharmaceutical contexts where impurity profiling is strictly regulated. This underscores the importance of reliable chemical analysis methods in the industry.

Market trends indicate rising demand for 1261876-22-5 from contract research organizations and academic institutions. The compound's versatility in structure-activity relationship studies makes it particularly valuable for researchers investigating fluorine effects in molecular design—a hot topic in contemporary medicinal chemistry literature.

Storage and handling of 2-Amino-3-fluoro-4'-(trifluoromethoxy)biphenyl require standard laboratory precautions for amino-aromatic compounds. While not classified as hazardous under normal conditions, proper chemical safety protocols should always be followed, reflecting the broader industry emphasis on workplace safety in chemical handling.

Future research directions for CAS 1261876-22-5 may explore its potential in proteolysis targeting chimeras (PROTACs) and other emerging therapeutic modalities. The compound's structural features position it well for incorporation into biodegradable linkers and targeted drug delivery systems, areas receiving substantial investment in current pharmaceutical R&D.

For researchers sourcing this material, important considerations include supplier reliability, batch-to-batch consistency, and documentation completeness—factors that frequently appear in procurement-related searches. The compound's availability from multiple specialty chemical suppliers facilitates its adoption across different research applications.

In summary, 2-Amino-3-fluoro-4'-(trifluoromethoxy)biphenyl (CAS 1261876-22-5) represents an important fluorinated research chemical with diverse applications in drug discovery and materials science. Its unique structural features continue to make it relevant to cutting-edge research, particularly in areas involving fluorine substitution effects and aromatic system modifications.